Cas no 1638771-94-4 (2-[1-(benzyloxy)-2-methylpropan-2-yl]-6-fluoro-5-nitro-1H-indole)

• Product Name: 2-[1-(benzyloxy)-2-methylpropan-2-yl]-6-fluoro-5-nitro-1H-indole
• CAS No: 1638771-94-4
• MF: C₁₉H₁₉FN₂O₃
• MW: 342.364168405533
• MDL: MFCD27987736
• CID: 3047730
• PubChem ID: 91933774
• Update Time: 2025-05-20

2-[1-(benzyloxy)-2-methylpropan-2-yl]-6-fluoro-5-nitro-1H-indole Chemical and Physical Properties

Names and Identifiers

• 2-(1-(Benzyloxy)-2-methylpropan-2-yl)-6-fluoro-5-nitro-1H-indole
• 2-[1-(benzyloxy)-2-methylpropan-2-yl]-6-fluoro-5-nitro-1H-indole
• SB15014
• AK173808
• 6-fluoro-2-(2-methyl-1-phenylmethoxypropan-2-yl)-5-nitro-1H-indole
• AKOS025396203
• 1638771-94-4
• DB-201967
• SCHEMBL23630418
• MFCD27987736
• SY322107
• CS-0052097
• P17637
• AS-54214

• MDL： MFCD27987736
• Inchi： 1S/C19H19FN2O3/c1-19(2,12-25-11-13-6-4-3-5-7-13)18-9-14-8-17(22(23)24)15(20)10-16(14)21-18/h3-10,21H,11-12H2,1-2H3
• InChI Key： QSPIMYRCLPKMBI-UHFFFAOYSA-N
• SMILES： FC1C(=CC2=C(C=1)NC(=C2)C(C)(C)COCC1C=CC=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 342.13797063g/mol
• Monoisotopic Mass: 342.13797063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 462
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70.8
• XLogP3: 4.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles

Additional information on 2-[1-(benzyloxy)-2-methylpropan-2-yl]-6-fluoro-5-nitro-1H-indole

Comprehensive Overview of 2-[1-(benzyloxy)-2-methylpropan-2-yl]-6-fluoro-5-nitro-1H-indole (CAS No. 1638771-94-4)

The compound 2-[1-(benzyloxy)-2-methylpropan-2-yl]-6-fluoro-5-nitro-1H-indole (CAS No. 1638771-94-4) is a highly specialized nitro-substituted indole derivative with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a benzyloxy group and a fluoro-nitro indole core, makes it a valuable intermediate for drug discovery and development. Researchers are increasingly interested in this compound due to its potential applications in targeting enzyme inhibition and receptor modulation, which are critical areas in modern therapeutics.

In recent years, the demand for nitro-indole derivatives has surged, driven by their role in developing small-molecule inhibitors for diseases such as cancer and inflammatory disorders. The 6-fluoro-5-nitro-1H-indole scaffold, in particular, has garnered attention for its ability to interact with biological targets like kinases and GPCRs. This compound's benzyloxy side chain further enhances its lipophilicity, improving membrane permeability—a key factor in drug bioavailability. As a result, CAS No. 1638771-94-4 is frequently cited in patents and academic papers exploring novel therapeutic agents.

From a synthetic chemistry perspective, 2-[1-(benzyloxy)-2-methylpropan-2-yl]-6-fluoro-5-nitro-1H-indole exemplifies the convergence of medicinal chemistry and organic synthesis. Its preparation typically involves multi-step reactions, including nitration, fluorination, and etherification, which require precise control to achieve high yields. The compound's nitro group serves as a versatile handle for further functionalization, enabling the creation of diverse analogs for structure-activity relationship (SAR) studies. This adaptability aligns with the growing trend of fragment-based drug design, where modular building blocks are essential.

The rise of AI-driven drug discovery has also spotlighted compounds like CAS No. 1638771-94-4. Machine learning models often leverage such heterocyclic frameworks to predict novel bioactive molecules. Searches for "nitro-indole synthesis" or "fluoro-substituted indole applications" reflect the scientific community's focus on optimizing these scaffolds. Additionally, the compound's spectroscopic properties (e.g., NMR and MS data) are frequently queried, underscoring its relevance in analytical chemistry.

Beyond pharmaceuticals, 2-[1-(benzyloxy)-2-methylpropan-2-yl]-6-fluoro-5-nitro-1H-indole may find utility in material science. Its aromatic nitro group can participate in photoactive processes, making it a candidate for organic electronics or sensors. However, current literature primarily emphasizes its biological activity, with studies investigating its potential as a probe molecule for imaging or diagnostics.

In summary, CAS No. 1638771-94-4 represents a compelling case study in the intersection of chemical innovation and biomedical research. Its structural features and functional groups align with contemporary trends in precision medicine and green chemistry, addressing both efficacy and sustainability. As the scientific community continues to explore its applications, this compound is poised to remain a focal point in high-impact research.